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Compound of Interest

Compound Name: Mycaminosyltylonolide

Cat. No.: B1235343

An In-depth Technical Guide to Mycaminosyltylonolide

Introduction

Mycaminosyltylonolide is a macrolide antibiotic that serves as a crucial intermediate in the
biosynthesis of tylosin, a widely used veterinary antibiotic.[1][2] It belongs to the leucomycin
family of antibiotics and is produced by certain strains of Streptomyces.[1] Structurally, it is a
16-membered lactone ring to which a mycaminose sugar is attached. This guide provides a
detailed overview of the chemical structure, biosynthetic pathway, and synthetic modifications
of Mycaminosyltylonolide, intended for researchers and professionals in drug development.

Chemical Structure

Mycaminosyltylonolide, with the chemical formula C31H51NO10, is characterized by a 16-
membered polyketide lactone ring.[3][4] A key feature of its structure is the attachment of the
amino sugar D-mycaminose at the C-5 position of the lactone ring.[2] The molecule also
possesses multiple chiral centers and functional groups, including hydroxyl, ketone, and
aldehyde moieties, which are critical for its biological activity and serve as sites for chemical
modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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